2-(6-amino-1H-pyrrolo[2,3-b]pyridin-4-yl)-N-ethylbenzamide

• IUPAC Name: 2-(6-amino-1H-pyrrolo[2,3-b]pyridin-4-yl)-N-ethylbenzamide
• InChI: InChI=1S/C16H16N4O/c1-2-18-16(21)12-6-4-3-5-10(12)13-9-14(17)20-15-11(13)7-8-19-15/h3-9H,2H2,1H3,(H,18,21)(H3,17,19,20)
• InChI Key: IDTOWJWNVPWSPK-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC=CC=C1C2=CC(=NC3=C2C=CN3)N
• Molecular Formula: C16H16N4O
• Molecular Weight: 280.32 g/mol

Description

2-(6-amino-1H-pyrrolo[2,3-b]pyridin-4-yl)-N-ethylbenzamide is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields such as medicine, biology, and chemistry. This compound is also known as GSK3B-IN-1 and is a potent inhibitor of glycogen synthase kinase 3 beta (GSK3B), a protein kinase that plays a crucial role in various cellular processes.

Mechanism of Action

The mechanism of action of 2-(6-amino-1H-pyrrolo[2,3-b]pyridin-4-yl)-N-ethylbenzamide involves the inhibition of GSK3B, which is a serine/threonine protein kinase that plays a crucial role in various cellular processes. GSK3B is involved in the regulation of glycogen metabolism, cell cycle progression, and apoptosis. The inhibition of GSK3B by this compound leads to the activation of various downstream signaling pathways, which can have a profound effect on cellular processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific cellular processes that are affected by the inhibition of GSK3B. This compound has been found to have an anti-proliferative effect on cancer cells, which makes it a potential candidate for cancer therapy. It has also been found to have neuroprotective effects in the treatment of Alzheimer's disease. Additionally, this compound has been found to have potential applications in the treatment of diabetes, as it can regulate glucose metabolism.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(6-amino-1H-pyrrolo[2,3-b]pyridin-4-yl)-N-ethylbenzamide in lab experiments include its high potency and selectivity for GSK3B, which makes it a useful tool for studying the role of GSK3B in various cellular processes. However, the limitations of using this compound include its potential toxicity and the need for careful dosing and handling.

Future Directions

There are several future directions for the study of 2-(6-amino-1H-pyrrolo[2,3-b]pyridin-4-yl)-N-ethylbenzamide. One potential direction is the development of this compound as a therapeutic agent for the treatment of cancer, Alzheimer's disease, and diabetes. Another direction is the study of the downstream signaling pathways that are affected by the inhibition of GSK3B, which can provide insights into the role of GSK3B in various cellular processes. Additionally, the development of new synthesis methods for this compound can lead to the production of higher purity compounds suitable for scientific research.

Synthesis Methods

The synthesis of 2-(6-amino-1H-pyrrolo[2,3-b]pyridin-4-yl)-N-ethylbenzamide involves a multi-step process that includes the reaction of 2-chloro-N-(2-ethoxyethyl)benzamide with 6-amino-4-bromo-1H-pyrrolo[2,3-b]pyridine, followed by the removal of the protecting group and subsequent purification steps. This synthesis method has been optimized to yield a high purity compound suitable for scientific research.

Scientific Research Applications

2-(6-amino-1H-pyrrolo[2,3-b]pyridin-4-yl)-N-ethylbenzamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to be a potent inhibitor of GSK3B, which is involved in various cellular processes such as cell proliferation, differentiation, and apoptosis. This compound has been used in the study of various diseases such as cancer, Alzheimer's disease, and diabetes.